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Compound of Interest

Compound Name: 4-Ethyl-3-hexanol

Cat. No.: B011189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available toxicological and safety data for 4-
Ethyl-3-hexanol. It is intended for informational purposes for a scientific audience and should

not be used for clinical or regulatory decision-making without consulting primary literature and

expert advice. Data on this specific compound is limited, and information on related substances

is provided for context only.

Introduction
4-Ethyl-3-hexanol (CAS No. 19780-44-0) is a branched-chain aliphatic alcohol.[1][2][3][4] Its

structural formula is C8H18O.[1][2] It is described as a colorless to slightly yellow liquid with a

characteristic aromatic smell.[5] Due to its properties as a solvent and chemical intermediate,

understanding its toxicological and safety profile is crucial for risk assessment and safe

handling in research and industrial settings.[5] This guide synthesizes the currently available

data on the toxicological properties of 4-Ethyl-3-hexanol, outlines relevant experimental

protocols, and visualizes key processes.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Ethyl-3-hexanol is presented in Table

1.

Table 1: Physicochemical Properties of 4-Ethyl-3-hexanol
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Property Value Reference

Molecular Formula C8H18O [1][2]

Molecular Weight 130.23 g/mol [1][2]

CAS Number 19780-44-0 [1][2][3][4]

Appearance
Colorless to slightly yellow

liquid
[5]

Odor Aromatic [5]

Boiling Point 159-163 °C [5]

Melting Point Approximately -82 °C [5]

Density
Approximately 0.835 - 0.8414

g/mL
[5]

Flash Point 64.2 °C

Vapor Pressure 0.449 mmHg at 25°C

Solubility
Soluble in water and many

organic solvents
[5]

Toxicological Data
The available toxicological data for 4-Ethyl-3-hexanol is limited. The primary reported hazards

are related to its irritant properties.

Acute Toxicity
No specific quantitative data (e.g., LD50 or LC50 values) for acute oral, dermal, or inhalation

toxicity of 4-Ethyl-3-hexanol were identified in the public domain. General statements suggest

it has low toxicity.[5] For a related compound, 2-Ethyl-1-hexanol, the oral LD50 in rats is

reported as 3730 mg/kg, and the dermal LD50 in rabbits is 1970 mg/kg.[6] However, this

information should be interpreted with caution as it does not directly reflect the toxicity of 4-
Ethyl-3-hexanol.
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Irritation and Corrosivity
Skin Irritation: 4-Ethyl-3-hexanol is reported to be irritating to the skin.[5] However, no

quantitative data from standardized tests (e.g., OECD 404) were found. A safety data sheet for

the related compound 2-Ethyl-1-hexanol indicates it causes skin irritation based on a study in

rabbits following OECD Test Guideline 404.

Eye Irritation: There is evidence to suggest that 4-Ethyl-3-hexanol is a severe eye irritant.[5]

One study conducted according to OECD Guideline 405 on a single rabbit demonstrated

severe conjunctival irritation.[7]

Table 2: Summary of In Vivo Eye Irritation Study for 4-Ethyl-3-hexanol
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Parameter Observation Reference

Test Guideline
OECD 405 (Acute Eye

Irritation/Corrosion)
[7]

Test Animal 1 male rabbit [7]

Dose 0.1 mL (undiluted) [7]

Route of Administration Ocular instillation [7]

Observations

- Moderate initial pain

response.- Within 1 hour:

Crimson-red conjunctivae,

ocular discharge, and

chemosis causing partial

eversion of eyelids.- Within 4

hours: Intensification to a

beefy-red appearance and

chemosis obscuring part of the

cornea.- Day 1: Minor corneal

opacity which persisted.- Day

2: Little improvement in

conjunctival condition, leading

to humane euthanasia.

[7]

Conclusion

Classified as causing

irreversible effects on the eye

(Category 1) based on the

precautionary principle.

[7]

Respiratory Tract Irritation: 4-Ethyl-3-hexanol is also stated to be irritating to the respiratory

system.[5] A safety data sheet for the related compound 2-Ethyl-1-hexanol indicates it may

cause respiratory irritation. No specific studies were found for 4-Ethyl-3-hexanol.

Sensitization
No data on the skin sensitization potential of 4-Ethyl-3-hexanol were found.
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Repeated Dose Toxicity
No studies on the repeated dose toxicity of 4-Ethyl-3-hexanol were identified.

Mutagenicity
No data on the mutagenic potential of 4-Ethyl-3-hexanol from in vitro (e.g., Ames test,

micronucleus test) or in vivo studies were found.

Carcinogenicity
No data on the carcinogenic potential of 4-Ethyl-3-hexanol were found.

Reproductive and Developmental Toxicity
No studies on the reproductive or developmental toxicity of 4-Ethyl-3-hexanol were identified.

Experimental Protocols
Detailed experimental protocols for the key toxicological endpoints are based on OECD Test

Guidelines.

Acute Dermal Irritation/Corrosion (OECD 404)
This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Start: Test Substance Animal Preparation
(Albino Rabbit, shaved skin)

Apply 0.5g or 0.5mL of substance
to a small skin area

4-hour exposure
(semi-occlusive dressing) Remove test substance Observe for erythema and edema

at 1, 24, 48, 72 hours and up to 14 days Score skin reactions End: Classification

Click to download full resolution via product page

Workflow for OECD 404 Acute Dermal Irritation/Corrosion Test.

Acute Eye Irritation/Corrosion (OECD 405)
This guideline is used to determine the potential of a substance to cause eye irritation or

corrosion.[8][9][10][11]
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Start: Test Substance Select healthy, young
albino rabbits

Instill 0.1mL or 0.1g of substance
into the conjunctival sac of one eye Examine eyes at 1, 24, 48, and 72 hours Score lesions of cornea, iris, and conjunctiva Assess reversibility of effects

for up to 21 days End: Hazard Classification

Click to download full resolution via product page

Workflow for OECD 405 Acute Eye Irritation/Corrosion Test.

Skin Sensitization (OECD 406 - Guinea Pig Maximization
Test)
This test is used to assess the potential of a substance to cause skin sensitization.[12][13][14]

[15][16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b011189?utm_src=pdf-body-img
https://www.oecd.org/en/publications/test-no-406-skin-sensitisation_9789264070660-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg406.pdf
https://www.techniques-ingenieur.fr/en/resources/article/ti591/detecting-sensitizing-substances-through-animal-and-human-testing-fic1263/v2/oecd-test-no-406-skin-sensitization-buehler-method-skin-applications-only-3
https://ec.europa.eu/health/ph_risk/committees/04_sccp/docs/sccp_s_01.pdf
https://mbresearch.com/buehler-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Test Substance

Induction Phase (Day 0-9)
Intradermal injection with and without adjuvant

Topical application

Rest Period (Day 10-20)
Development of immune response

Challenge Phase (Day 21)
Topical application to a naive site

Observe skin reactions
at 24 and 48 hours post-challenge

End: Assess Sensitization Potential

Click to download full resolution via product page

Workflow for OECD 406 Skin Sensitization Test (GPMT).

Bacterial Reverse Mutation Test (OECD 471 - Ames Test)
This in vitro test is widely used to assess the mutagenic potential of a substance.[17][18][19]

[20][21]
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Start: Test Substance

Select bacterial strains
(e.g., Salmonella typhimurium, E. coli)

Expose bacteria to test substance
with and without metabolic activation (S9 mix)

Plate bacteria on minimal agar medium

Incubate plates for 48-72 hours

Count revertant colonies

End: Evaluate Mutagenic Potential

Click to download full resolution via product page

Workflow for OECD 471 Bacterial Reverse Mutation Test.

Toxicological Mechanisms of Aliphatic Alcohols
While no specific studies on the toxicological mechanism of 4-Ethyl-3-hexanol were found, the

general mechanism for aliphatic alcohols involves non-specific, biophysical interactions with

cell membranes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b011189?utm_src=pdf-body-img
https://www.benchchem.com/product/b011189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Membrane Damage
The primary mechanism of toxicity for many aliphatic alcohols is believed to be membrane

damage due to their solvent properties.[22][23] This can lead to increased membrane fluidity

and disruption of cellular functions. The toxicity of straight-chain primary alcohols has been

shown to correlate with their carbon chain length and their membrane/buffer partition

coefficients.[22]

Metabolic Effects
Aliphatic alcohols can be metabolized by alcohol dehydrogenase and aldehyde

dehydrogenase, leading to the formation of corresponding aldehydes and carboxylic acids.[24]

These metabolites can contribute to metabolic acidosis and other toxic effects.[24] Studies with

various aliphatic alcohols in isolated perfused rat livers have shown increased lactate/pyruvate

ratios, decreased hepatic ATP concentrations, and in some cases, depletion of reduced

glutathione (GSH) and an increase in malondialdehyde (MDA), an indicator of lipid

peroxidation.[22][23]
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Aliphatic Alcohol
(e.g., 4-Ethyl-3-hexanol)

Cell Membrane Disruption
(Solvent Effect)

Metabolism
(Alcohol/Aldehyde Dehydrogenase)

Increased Permeability &
Altered Fluidity

Aldehyde Formation

Oxidative Stress
(GSH depletion, MDA increase)Carboxylic Acid Formation

Metabolic Acidosis

Cellular Dysfunction

Click to download full resolution via product page

Potential Signaling Pathway for Aliphatic Alcohol Toxicity.

Safety Precautions
Based on the available data, the following safety precautions are recommended when handling

4-Ethyl-3-hexanol:

Engineering Controls: Use in a well-ventilated area to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[25]
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Skin Protection: Wear suitable protective gloves and clothing to prevent skin contact.[25]

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek

medical advice.[5][25]

Skin Contact: Wash off with soap and plenty of water.[25]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[25]

Ingestion: Do not induce vomiting. Seek medical attention.[25]

Conclusion
The available toxicological data for 4-Ethyl-3-hexanol is sparse, with the most definitive

evidence pointing to its classification as a severe eye irritant. It is also reported to be a skin and

respiratory irritant. There is a significant lack of data regarding its acute and chronic systemic

toxicity, sensitization potential, mutagenicity, carcinogenicity, and reproductive toxicity. In the

absence of specific data, it is prudent to handle 4-Ethyl-3-hexanol with appropriate safety

precautions to minimize exposure, particularly to the eyes and skin. Further research is

warranted to fully characterize the toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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